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Compound of Interest

Compound Name: MRS-2179

Cat. No.: B10763347

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction:

MRS-2179 is a selective and competitive antagonist of the P2Y1 purinergic receptor, a G

protein-coupled receptor activated by adenosine diphosphate (ADP).[1] It plays a crucial role in

various physiological processes, most notably platelet aggregation.[1] As a result, MRS-2179 is

a valuable tool in thrombosis research and the development of novel anti-thrombotic agents.[1]

Accurate and consistent preparation of MRS-2179 stock solutions is critical for obtaining

reliable and reproducible experimental results. This document provides a detailed protocol for

the preparation, storage, and handling of MRS-2179 stock solutions.

Quantitative Data Summary
For accurate preparation of stock solutions, it is imperative to use the batch-specific molecular

weight provided on the product vial or Certificate of Analysis.[2] The degree of hydration can

cause variations in molecular weight between batches.[2] The following table summarizes the

key quantitative data for different forms of MRS-2179.
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Parameter
MRS-2179 Tetrasodium
Salt

MRS-2179 Ammonium Salt
Hydrate

Molecular Weight ( g/mol ) ~513.16
~425.2 (anhydrous)[3] to

460.27

Formula C₁₁H₁₃N₅O₉P₂Na₄
C₁₁H₁₇N₅O₉P₂ • xNH₃ •

xH₂O[3]

Purity ≥98% (HPLC) >98%

Solubility Soluble up to 50 mM in water
Soluble up to 100 mM in

water[3]

Storage (Solid) -20°C -20°C[3]

Storage (Stock Solution)
-20°C for up to 1 month, -80°C

for up to 6 months[4]
-20°C for up to one month[5]

Experimental Protocol: Preparation of a 10 mM
MRS-2179 Stock Solution
This protocol describes the preparation of a 10 mM stock solution of MRS-2179 tetrasodium

salt. Adjustments to the calculations will be necessary when using a different form of the

compound or preparing a different concentration.

Materials:

MRS-2179 tetrasodium salt (solid)

Nuclease-free water (or appropriate sterile buffer, e.g., PBS)

Microcentrifuge tubes or sterile vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips
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0.22 µm sterile syringe filter (optional, but recommended)[4]

Procedure:

Determine the required mass of MRS-2179:

Use the batch-specific molecular weight (MW) from the product vial or Certificate of

Analysis. For this example, we will use a MW of 513.16 g/mol .

To prepare 1 mL of a 10 mM stock solution, the required mass is calculated as follows:

Mass (g) = Concentration (mol/L) x Volume (L) x MW ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 513.16 g/mol x 1000 mg/g = 5.13 mg

Weigh the MRS-2179 powder:

Carefully weigh out the calculated mass of MRS-2179 powder using a calibrated analytical

balance in a clean, draft-free environment.

Transfer the powder to a sterile microcentrifuge tube or vial.

Dissolve the MRS-2179:

Add the desired volume of nuclease-free water or buffer to the tube containing the MRS-
2179 powder. For a 10 mM solution with 5.13 mg of powder, add 1 mL of solvent.

Vortex the solution thoroughly until the powder is completely dissolved. Visually inspect

the solution to ensure there are no visible particles.

Sterile Filtration (Optional but Recommended):

For cell-based assays or in vivo studies, it is recommended to sterilize the stock solution.

[4]

Draw the solution into a sterile syringe.

Attach a 0.22 µm sterile syringe filter to the syringe.
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Dispense the solution through the filter into a new sterile tube.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the stock

solution into smaller, single-use volumes (e.g., 10-100 µL).[4]

Clearly label each aliquot with the compound name, concentration, and date of

preparation.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[4]

Workflow for Preparing MRS-2179 Stock Solution
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Caption: Experimental workflow for preparing MRS-2179 stock solution.
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P2Y1 Receptor Signaling Pathway
MRS-2179 acts as a competitive antagonist at the P2Y1 receptor. Understanding the signaling

pathway is crucial for designing experiments and interpreting results. When the endogenous

agonist ADP binds to the P2Y1 receptor, it activates the Gq/11 protein, which in turn stimulates

phospholipase C (PLC). PLC hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into

inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of

intracellular calcium (Ca2+), while DAG activates protein kinase C (PKC). This cascade

ultimately leads to cellular responses such as platelet shape change and aggregation. MRS-
2179 blocks the initial binding of ADP, thereby inhibiting this entire downstream signaling

cascade.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b10763347/docs?utm_src=pdf-body#application-notes-and-protocols-preparation-of-mrs-2179-stock-solution
https://www.benchchem.com/product/b10763347/docs?utm_src=pdf-body#application-notes-and-protocols-preparation-of-mrs-2179-stock-solution
https://www.benchchem.com/product/b10763347/docs?utm_src=pdf-body#application-notes-and-protocols-preparation-of-mrs-2179-stock-solution
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10763347?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Membrane

Cytosol

P2Y1 Receptor

Gq/11

Phospholipase C (PLC)

PIP2

Hydrolyzes

Activates

IP3 DAG

Intracellular Ca²⁺ Release Protein Kinase C (PKC)

Cellular Response
(e.g., Platelet Aggregation)

ADP (Agonist)

Activates

MRS-2179 (Antagonist)

Inhibits

Click to download full resolution via product page

Caption: P2Y1 receptor signaling pathway and the inhibitory action of MRS-2179.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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